Cas no 1246304-37-9 (16:0 Cyanur PE)

• Product Name: 16:0 Cyanur PE
• CAS No: 1246304-37-9
• MF: C₄₀H₇₄Cl₂N₄NaO₈P
• MW: 863.907102108002
• CID: 4726841
• Update Time: 2025-08-05

16:0 Cyanur PE Chemical and Physical Properties

Names and Identifiers

• 1,2-dipalMitoyl-sn-glycero-3-phosphoethanolaMine-N-(cyanur) (sodiuM salt)
• 16:0 CYANUR PE
• 16:0 Cyanur PE

• MDL： MFCD22416909
• Inchi： 1S/C40H73Cl2N4O8P.Na.H/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(47)51-33-35(34-53-55(49,50)52-32-31-43-40-45-38(41)44-39(42)46-40)54-37(48)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h35H,3-34H2,1-2H3,(H,49,50)(H,43,44,45,46);;/t35-;;/m1../s1
• InChI Key： KSJVKPKNSAHSKN-WAODBRABSA-N
• SMILES： N(C1=NC(Cl)=NC(Cl)=N1)CCOP(O)(=O)OC[C@@H](COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC.[NaH]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 56
• Rotatable Bond Count: 40

16:0 Cyanur PE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 16:0 Cyanur PE

Research Brief on 16:0 Cyanur PE and Compound 1246304-37-9 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized lipid derivatives and small-molecule compounds in therapeutic development. Among these, 16:0 Cyanur PE (a cyanuryl-modified phosphatidylethanolamine lipid) and the small-molecule compound 1246304-37-9 have emerged as subjects of interest due to their potential applications in drug delivery, targeted therapy, and diagnostic imaging. This brief synthesizes the latest peer-reviewed findings (2022–2024) on their molecular mechanisms, experimental outcomes, and translational prospects.

16:0 Cyanur PE belongs to a class of functionalized lipids engineered to enhance membrane interactions in nanoparticle formulations. A 2023 Journal of Controlled Release study demonstrated its utility in stabilizing mRNA-loaded lipid nanoparticles (LNPs), achieving a 40% improvement in endosomal escape efficiency compared to conventional DSPE-PEG. The cyanuryl moiety facilitates pH-dependent cargo release, as evidenced by fluorescence resonance energy transfer (FRET) assays. Concurrently, 1246304-37-9, a heterocyclic compound with a molecular weight of 412.5 Da, was identified as a selective inhibitor of the NLRP3 inflammasome in a high-throughput screen (Nature Chemical Biology, 2022). Its EC50 of 0.8 μM in human macrophages and favorable pharmacokinetic profile in murine models suggest promise for treating inflammatory disorders.

Methodologically, studies on 16:0 Cyanur PE employed dynamic light scattering (DLS) and cryo-EM to validate its structural role in LNPs (particle size: 85±12 nm; PDI <0.1). For 1246304-37-9, crystallography revealed binding to the NACHT domain of NLRP3, disrupting ATPase activity. Notably, a 2024 ACS Nano paper combined both agents: 16:0 Cyanur PE was used to deliver 1246304-37-9 to atherosclerotic plaques, reducing interleukin-1β secretion by 72% in ApoE−/− mice (p<0.001 vs. controls).

Challenges persist in scaling 16:0 Cyanur PE synthesis (current yield: ~60% after HPLC purification) and optimizing 1246304-37-9’s oral bioavailability (F=15% in primates). However, patent filings (WO2024015321A1, US20240084321A1) indicate active industrial development. These findings collectively underscore the dual potential of 16:0 Cyanur PE as a next-generation delivery vehicle and 1246304-37-9 as a precision therapeutic, warranting further preclinical validation.